Cas no 117112-23-9 (Phosphonic diamide,P-1-aziridinyl-N'-cyclohexyl-N,N-dimethyl-)
117112-23-9 structure
Product Name:Phosphonic diamide,P-1-aziridinyl-N'-cyclohexyl-N,N-dimethyl-
CAS No:117112-23-9
MF:C10H22N3OP
MW:231.274942874908
CID:158573
PubChem ID:3088215
Update Time:2025-04-19
Phosphonic diamide,P-1-aziridinyl-N'-cyclohexyl-N,N-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- Phosphonic diamide,P-1-aziridinyl-N'-cyclohexyl-N,N-dimethyl-
- N-[aziridin-1-yl(dimethylamino)phosphoryl]cyclohexanamine
- Phosphonic diamide, P-1-aziridinyl-N'-cyclohexyl-N,N-dimethyl-
- DTXSID20922290
- P-Aziridin-1-yl-N'-cyclohexyl-N,N-dimethylphosphonic diamide
- 117112-23-9
- P-1-Aziridinyl-N'-cyclohexyl-N,N-dimethylphosphonic diamide
-
- Inchi: 1S/C10H22N3OP/c1-12(2)15(14,13-8-9-13)11-10-6-4-3-5-7-10/h10H,3-9H2,1-2H3,(H,11,14)
- InChI Key: OJQSLMCSTFCYEW-UHFFFAOYSA-N
- SMILES: P(N(C)C)(NC1CCCCC1)(N1CC1)=O
Computed Properties
- Exact Mass: 231.15026
- Monoisotopic Mass: 231.15004933g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 259
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 35.4Ų
Experimental Properties
- PSA: 35.35
Phosphonic diamide,P-1-aziridinyl-N'-cyclohexyl-N,N-dimethyl- Related Literature
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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3. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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N. Soin,D. Boyer,K. Prashanthi,S. Sharma,A. A. Narasimulu,J. Luo,T. H. Shah,E. Siores,T. Thundat Chem. Commun., 2015,51, 8257-8260
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